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Compound of Interest

Compound Name: 2,3,3-Trimethylindolenine

Cat. No.: B142774 Get Quote

Essential Safety and Handling Guide for 2,3,3-
Trimethylindolenine
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical plans for the handling

and disposal of 2,3,3-Trimethylindolenine. Adherence to these procedures is critical for

ensuring laboratory safety and minimizing environmental impact.

I. Chemical Safety and Hazard Information
2,3,3-Trimethylindolenine is a combustible liquid that is harmful if swallowed, causes skin and

eye irritation, and may cause respiratory irritation.[1] It is imperative to handle this chemical

with appropriate personal protective equipment (PPE) in a well-ventilated area.

Summary of Hazards:

Physical Hazards: Combustible liquid.[1]

Health Hazards:

Harmful if swallowed (Acute oral toxicity, Category 4).[1]

Causes skin irritation (Skin corrosion/irritation, Category 2).[1]
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Causes serious eye irritation (Serious eye damage/eye irritation, Category 2).[1]

May cause respiratory irritation (Specific target organ toxicity - single exposure, Category

3).[1]

Quantitative Data Summary:

Property Value Source

Molecular Formula C₁₁H₁₃N [2]

Molecular Weight 159.23 g/mol [3]

Appearance Light yellow to red-brown liquid [1]

Boiling Point 228 - 229 °C @ 744 mmHg [1]

Flash Point 93 °C / 199.4 °F (closed cup) [1][3]

Density 0.992 g/mL at 25 °C [3]

Solubility
Soluble in chloroform, toluene,

or dichlorobenzene.[2]

II. Personal Protective Equipment (PPE)
The selection and proper use of PPE are the most critical lines of defense against exposure to

2,3,3-Trimethylindolenine.

A. Eye and Face Protection:

Wear chemical safety goggles that meet OSHA's eye and face protection regulations in 29

CFR 1910.133 or European Standard EN166.[1]

In situations with a risk of splashing, a face shield should be worn in addition to safety

goggles.

B. Skin and Body Protection:
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Gloves: Wear chemically resistant gloves. While specific breakthrough times for 2,3,3-
Trimethylindolenine are not readily available, nitrile rubber gloves are generally

recommended for protection against a variety of chemicals.[4] Always inspect gloves for

signs of degradation or punctures before use. For prolonged or immersive contact, heavier-

duty gloves may be necessary. It is crucial to consult the glove manufacturer's resistance

guide for specific chemicals.

Protective Clothing: A lab coat or chemical-resistant apron should be worn. For larger

quantities or in case of a significant risk of splashing, chemical-resistant coveralls are

recommended.[1]

C. Respiratory Protection:

Under normal laboratory conditions with adequate ventilation (e.g., a chemical fume hood),

respiratory protection is not typically required.[1]

If working in a poorly ventilated area or if aerosols may be generated, a NIOSH-approved

respirator with an organic vapor cartridge is recommended.

III. Operational Plan: Safe Handling Protocol
This step-by-step protocol outlines the safe handling of 2,3,3-Trimethylindolenine in a

laboratory setting.

A. Preparation:

Risk Assessment: Before beginning any work, perform a thorough risk assessment for the

planned experiment.

Fume Hood: All handling of 2,3,3-Trimethylindolenine should be conducted in a properly

functioning chemical fume hood.

Gather Materials: Ensure all necessary equipment, including PPE, spill cleanup materials,

and waste containers, are readily accessible.

Emergency Equipment: Confirm the location and functionality of the nearest safety shower

and eyewash station.[1]
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B. Handling:

Don PPE: Put on all required personal protective equipment as outlined in Section II.

Dispensing: Carefully dispense the required amount of the chemical, avoiding splashing. Use

a pipette or a graduated cylinder for accurate measurement.

Heating: If heating is required, use a well-controlled heating mantle or water bath. Avoid

open flames.[1]

Reactions: When running reactions, ensure the apparatus is securely clamped and that any

potential pressure buildup can be safely vented.

C. Cleanup:

Decontamination: Clean all glassware and equipment that has come into contact with 2,3,3-
Trimethylindolenine with an appropriate solvent. The rinsate should be collected as

hazardous waste.

Work Area: Wipe down the work surface in the fume hood with a suitable solvent and then

with soap and water.

Remove PPE: Remove PPE in the correct order to avoid cross-contamination. Dispose of

disposable gloves and any contaminated items in the designated hazardous waste container.

IV. Disposal Plan
Proper disposal of 2,3,3-Trimethylindolenine and its contaminated waste is crucial to prevent

environmental contamination and ensure regulatory compliance.

A. Waste Segregation and Collection:

Liquid Waste:

Collect all liquid waste containing 2,3,3-Trimethylindolenine in a dedicated, clearly

labeled, and sealed hazardous waste container.

The container should be made of a material compatible with the chemical.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC140160250&productDescription=2%2C3%2C3-TRIMETHYLINDOLENIN+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b142774?utm_src=pdf-body
https://www.benchchem.com/product/b142774?utm_src=pdf-body
https://www.benchchem.com/product/b142774?utm_src=pdf-body
https://www.benchchem.com/product/b142774?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b142774?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The label should clearly state "Hazardous Waste" and list all chemical constituents with

their approximate percentages.

Solid Waste:

Collect all contaminated solid waste, such as pipette tips, gloves, and absorbent pads, in a

separate, clearly labeled hazardous waste container.

B. Disposal Procedure:

Storage: Store hazardous waste containers in a designated satellite accumulation area

within the laboratory.

Pickup: Arrange for the disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal

contractor.[1]

Empty Containers: Triple-rinse empty 2,3,3-Trimethylindolenine containers with a suitable

solvent. Collect the rinsate as hazardous waste.[5] The rinsed container can then be

disposed of as regular solid waste after defacing the label.[6]

V. Visual Workflow Diagrams
The following diagrams illustrate the key workflows for handling and disposing of 2,3,3-
Trimethylindolenine.

Preparation Handling Cleanup

Risk Assessment Work in Fume Hood Gather Materials & PPE Locate Emergency Equipment Don PPE Dispense Chemical Perform Experiment Decontaminate Equipment Clean Work Area Remove & Dispose of PPE

Click to download full resolution via product page

Caption: Safe Handling Workflow for 2,3,3-Trimethylindolenine.
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Caption: Disposal Workflow for 2,3,3-Trimethylindolenine Waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. fishersci.com [fishersci.com]

2. 2,3,3-Trimethylindolenine, 98% | Fisher Scientific [fishersci.ca]

3. 2,3,3-Trimethylindolenine 98 1640-39-7 [sigmaaldrich.com]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b142774?utm_src=pdf-body-img
https://www.benchchem.com/product/b142774?utm_src=pdf-body
https://www.benchchem.com/product/b142774?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AC140160250&productDescription=2%2C3%2C3-TRIMETHYLINDOLENIN+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.ca/shop/products/2-3-3-trimethylindolenine-98-thermo-scientific-1/p-7026420
https://www.sigmaaldrich.com/US/en/product/aldrich/t76805
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b142774?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. safety.fsu.edu [safety.fsu.edu]

5. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]

6. Hazardous Waste Disposal Guide: Research Safety - Northwestern University
[researchsafety.northwestern.edu]

To cite this document: BenchChem. [Personal protective equipment for handling 2,3,3-
Trimethylindolenine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b142774#personal-protective-equipment-for-handling-
2-3-3-trimethylindolenine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://safety.fsu.edu/safety_manual/OSHA%20Glove%20Selection%20Chart.pdf
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://www.benchchem.com/product/b142774#personal-protective-equipment-for-handling-2-3-3-trimethylindolenine
https://www.benchchem.com/product/b142774#personal-protective-equipment-for-handling-2-3-3-trimethylindolenine
https://www.benchchem.com/product/b142774#personal-protective-equipment-for-handling-2-3-3-trimethylindolenine
https://www.benchchem.com/product/b142774#personal-protective-equipment-for-handling-2-3-3-trimethylindolenine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b142774?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b142774?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

